molecular formula C13H8ClFO3 B8392501 3-Chloro-4-(3-fluorophenoxy)benzoic acid

3-Chloro-4-(3-fluorophenoxy)benzoic acid

Cat. No.: B8392501
M. Wt: 266.65 g/mol
InChI Key: GSTXENDRFHTHAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chloro-4-(3-fluorophenoxy)benzoic acid is a halogenated benzoic acid derivative characterized by a chlorine atom at the 3-position and a 3-fluorophenoxy group at the 4-position of the benzene ring. Its molecular formula is C₁₃H₈ClFO₃, with a molar mass of 285.65 g/mol. The compound’s structural complexity arises from the electron-withdrawing chloro and fluoro substituents, which influence its physicochemical properties, reactivity, and biological activity.

Therapeutic applications of structurally related compounds include anti-inflammatory, anticancer, and enzyme inhibitory activities . For example, 4-(biphenyl-4-yloxy)-3-fluorobenzoic acid (a close analog) acts as a potent 5-α-reductase inhibitor, highlighting the pharmacological relevance of fluorophenoxy-substituted benzoic acids .

Properties

Molecular Formula

C13H8ClFO3

Molecular Weight

266.65 g/mol

IUPAC Name

3-chloro-4-(3-fluorophenoxy)benzoic acid

InChI

InChI=1S/C13H8ClFO3/c14-11-6-8(13(16)17)4-5-12(11)18-10-3-1-2-9(15)7-10/h1-7H,(H,16,17)

InChI Key

GSTXENDRFHTHAY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)OC2=C(C=C(C=C2)C(=O)O)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table compares 3-chloro-4-(3-fluorophenoxy)benzoic acid with key structural analogs:

Compound Name Molecular Formula Molar Mass (g/mol) Key Substituents Key Properties/Bioactivity
3-Chloro-4-(3-fluorophenoxy)benzoic acid C₁₃H₈ClFO₃ 285.65 3-Cl, 4-(3-F-C₆H₄O) Potential enzyme inhibition
3-Chloro-2,4-difluoro-5-hydroxybenzoic acid C₇H₃ClF₂O₃ 208.55 3-Cl, 2-F, 4-F, 5-OH High solubility due to hydroxyl group
4-(3-Chloro-4-fluorophenyl)benzoic acid C₁₃H₈ClFO₂ 250.65 4-(3-Cl-4-F-C₆H₃) Lipophilic, used in drug intermediates
4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid C₁₉H₁₃FO₃ 316.31 3-F, 4-(biphenyl-4-yl-O) 5-α-reductase inhibition

Key Observations :

  • Substituent Position: The position of halogens (Cl, F) and functional groups (e.g., phenoxy) significantly impacts properties. For example, hydroxyl groups (as in ) enhance solubility, while lipophilic phenoxy groups (as in the target compound) increase membrane permeability .
  • Electron Effects : Chloro and fluoro substituents reduce electron density on the aromatic ring, altering acidity and reactivity. The pKa of benzoic acid derivatives typically decreases with electron-withdrawing groups, enhancing ionization in aqueous media .

Physicochemical Properties

  • Solubility and Extraction: Benzoic acid derivatives with polar substituents (e.g., -OH) exhibit higher aqueous solubility, whereas lipophilic groups (e.g., phenoxy) favor organic phase partitioning. Extraction rates for benzoic acid analogs follow the order: benzoic acid > acetic acid > phenol due to differences in distribution coefficients (m) .
  • Acidity: The target compound’s acidity is influenced by the 3-Cl and 4-(3-F-phenoxy) groups. Compared to 3-chloro-4-fluoro-2-hydroxybenzoic acid (pKa ~2.5 ), the absence of a hydroxyl group in the target compound may result in a higher pKa, reducing water solubility.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.